4-fluoro-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-fluoro-N-(5-thiophen-2-yl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C13H8FN3OS2/c14-9-5-3-8(4-6-9)11(18)15-13-17-16-12(20-13)10-2-1-7-19-10/h1-7H,(H,15,17,18)
• InChI Key: SRQNCEADDRARJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C13H8FN3OS2
• Molecular Weight: 305.4 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including those substituted with thiadiazole, often involves microwave-assisted or conventional heating methods to facilitate the formation of the desired compound. For instance, the synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives demonstrates the use of microwave irradiation for efficient, solvent-free synthesis. These methods yield compounds with potential anticancer activities by coupling thiadiazole scaffold and benzamide groups through relevant pharmacophores (Tiwari et al., 2017).

Molecular Structure Analysis

Molecular docking and spectroscopic studies are crucial for understanding the structural characteristics of benzamide derivatives. Molecular docking studies, for instance, help predict the potential biological activities of these compounds by analyzing their interactions with specific proteins or enzymes. Spectroscopic analyses, including IR, NMR, and mass spectral studies, confirm the structures of synthesized compounds and provide insights into their molecular arrangements and electronic properties. For example, molecular docking studies of thiadiazole derivatives have suggested their potential as inhibitors of specific enzymes, indicating the importance of molecular structure in their biological activities (Pavlova et al., 2022).

Chemical Reactions and Properties

The chemical reactions involving benzamide derivatives with thiadiazole substitution can vary widely, depending on the functional groups present and the reaction conditions employed. Reactions such as cyclization, acylation, and condensation are commonly used to synthesize these compounds. The chemical properties of these derivatives are significantly influenced by the presence of fluorine atoms and the thiadiazole ring, which can affect their reactivity and biological activity. For example, the synthesis of fluorinated benzothiazoles demonstrates the role of fluorine in enhancing the cytotoxicity of these compounds against certain cancer cell lines (Hutchinson et al., 2001).

Physical Properties Analysis

The physical properties of 4-fluoro-N-[5-(2-thienyl)-1,3,4-thiadiazol-2-yl]benzamide and related compounds, such as solubility, melting point, and stability, are determined by their molecular structure. These properties are essential for their potential applications in materials science, pharmaceuticals, and chemical research. Studies focusing on the aggregation behavior and solvent effects provide insights into the photophysical properties of thiadiazole derivatives, which can be crucial for their applications in optoelectronic devices and as fluorescent probes (Matwijczuk et al., 2016).